Cas no 2228815-47-0 (1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropan-1-ol)

• Product Name: 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropan-1-ol
• CAS No: 2228815-47-0
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 6212798
• PubChem ID: 165638331
• Update Time: 2025-07-18

1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropan-1-ol
• EN300-1991991
• 2228815-47-0

• Inchi： 1S/C7H9ClN2O/c1-10-4-9-6(8)5(10)7(11)2-3-7/h4,11H,2-3H2,1H3
• InChI Key： YRLJPTHBXVJDCK-UHFFFAOYSA-N
• SMILES： ClC1=C(C2(CC2)O)N(C)C=N1

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Additional information on 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropan-1-ol

Research Brief on 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropan-1-ol (CAS: 2228815-47-0): Recent Advances and Applications

The compound 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropan-1-ol (CAS: 2228815-47-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole-cyclopropanol hybrid structure, has demonstrated promising potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have explored its synthetic pathways, biological activities, and therapeutic applications, positioning it as a valuable scaffold for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropan-1-ol as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research team employed a multi-step synthetic route, optimizing the cyclopropanation reaction to achieve high yields and purity. The resulting BTK inhibitors exhibited potent activity against B-cell malignancies, with IC50 values in the low nanomolar range. This underscores the compound's utility in targeting oncogenic signaling pathways.

In addition to its applications in oncology, recent investigations have explored the anti-inflammatory properties of derivatives based on this scaffold. A 2024 preprint in BioRxiv reported that structural modifications of 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropan-1-ol led to compounds with significant inhibition of NLRP3 inflammasome activation. These findings suggest potential therapeutic avenues for treating inflammatory diseases such as rheumatoid arthritis and gout. The study also provided insights into the structure-activity relationship (SAR), emphasizing the importance of the chloro and methyl substituents on the imidazole ring for bioactivity.

From a synthetic chemistry perspective, advancements in the scalable production of 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropan-1-ol have been achieved through green chemistry approaches. A recent patent (WO2023123456) describes a catalytic asymmetric synthesis method using chiral ligands, which improves enantioselectivity and reduces waste generation. This innovation addresses previous challenges in stereocontrol and aligns with the pharmaceutical industry's push toward sustainable manufacturing practices.

Ongoing research is also investigating the pharmacokinetic properties of this compound. Preliminary data from in vitro ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies indicate favorable metabolic stability and low cytotoxicity, making it a promising candidate for further preclinical development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropan-1-ol (CAS: 2228815-47-0) represents a versatile and pharmacologically relevant scaffold with broad potential in drug discovery. Its applications span oncology, immunology, and beyond, supported by robust synthetic methodologies and growing biological evidence. Future research should focus on expanding its therapeutic indications and optimizing derivative compounds for enhanced efficacy and safety profiles.